Cas no 88390-28-7 (Butanoic acid, 2-methyl-4-nitro-, (R)- (9CI))

• Product Name: Butanoic acid, 2-methyl-4-nitro-, (R)- (9CI)
• CAS No: 88390-28-7
• Molecular Formula: C₅H₉NO₄
• Molecular Weight: 147.12926
• CID: 706680
• PubChem ID: 46863896

Butanoic acid, 2-methyl-4-nitro-, (R)- (9CI) Properties

Names and Identifiers

• Butanoic acid, 2-methyl-4-nitro-, (R)- (9CI)
• (2R)-2-methyl-4-nitrobutanoic acid
• (R)-2-Methyl-4-nitrobutanoic acid
• I04-1157
• CS-0458456
• DTXSID40676889
• Butanoic acid,2-methyl-4-nitro-,(R)-(9ci)
• AKOS006334748
• EN300-6505487
• 88390-28-7
• SCHEMBL15451130

• MDL： MFCD12828256
• InChIKey： OUFURNSEVIXAGV-SCSAIBSYSA-N
• Inchi： InChI=1S/C5H9NO4/c1-4(5(7)8)2-3-6(9)10/h4H,2-3H2,1H3,(H,7,8)/t4-/m1/s1
• SMILES： C[C@H](CC[N+](=O)[O-])C(=O)O

Computed Properties

• Exact Mass: 147.05300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 147.053
• Heavy Atom Count: 10
• Complexity: 139
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 83.1A^2

Experimental Properties

• LogP: 0.89710
• PSA: 83.12000
• Refractive Index: 1.463
• Boiling Point: 307.148°C at 760 mmHg
• Flash Point: 141.993°C
• Density: 1.238

Butanoic acid, 2-methyl-4-nitro-, (R)- (9CI) Security Information

• HazardClass：IRRITANT

Butanoic acid, 2-methyl-4-nitro-, (R)- (9CI) Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Nitro fatty acids